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Compound of Interest

Compound Name: Perfluorooctanoyl chloride

CAS No.: 335-64-8

Cat. No.: B1209173

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for chemical

reactions involving Perfluorooctanoyl chloride (PFOC). It is intended to serve as a

comprehensive guide for researchers in various fields, including materials science, drug

development, and biotechnology. The protocols outlined below are based on established

methodologies and provide a framework for the synthesis and application of

perfluorooctanoyl chloride derivatives.

Overview and Applications
Perfluorooctanoyl chloride (C8ClF15O) is a highly reactive acyl chloride that serves as a

versatile building block for introducing the perfluorooctanoyl group into a wide range of

molecules.[1] Its unique properties, stemming from the highly fluorinated carbon chain, make it

a valuable reagent in several applications:

Surfactant Synthesis: The primary application of perfluorooctanoyl chloride is in the

synthesis of fluorinated surfactants. These surfactants exhibit exceptional surface activity
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and stability, making them useful as emulsifiers and coatings.[1]

Polymer Modification: It is used as a monomer or surface modifier to create high-

performance fluoropolymers with enhanced thermal and chemical resistance.[1]

Drug Development: In the pharmaceutical industry, the incorporation of the perfluorooctanoyl

group can modify the pharmacokinetic properties of drug molecules, potentially enhancing

their bioavailability and therapeutic efficacy.[1] Perfluoroalkyl-containing molecules are being

explored for their potential to improve the stability and delivery efficiency of nucleic acid

drugs.[2]

Nanoparticle Functionalization: Perfluorooctanoyl chloride and its derivatives are used to

modify the surface of nanoparticles, creating "stealth" coatings that can reduce protein

adsorption and prolong systemic circulation time for improved drug delivery.[3][4]

Safety Precautions and Handling
Perfluorooctanoyl chloride is a corrosive and moisture-sensitive substance that requires

careful handling in a controlled laboratory environment.[5][6]

General Handling:

Always work in a well-ventilated chemical fume hood.[7]

Do not breathe mist, vapors, or spray.[5][8]

Avoid contact with skin and eyes.[5]

Handle in accordance with good industrial hygiene and safety procedures.[5]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields or a face shield.[8]

[9]

Skin Protection: Wear impervious, chemical-resistant gloves and protective clothing.[8][10]
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Respiratory Protection: If exposure limits are exceeded, use a full-face respirator with an

appropriate cartridge.[8]

Storage and Disposal:

Store in a dry, cool, and well-ventilated area in a tightly closed container under an inert

atmosphere.[5]

Keep away from moisture, heat, sparks, and open flames.[5]

Dispose of contents and container to an approved waste disposal plant in accordance with

local regulations.[8][9]

Hazard Statement Precautionary Statement

H314: Causes severe skin burns and eye

damage.[11]

P280: Wear protective gloves/protective

clothing/eye protection/face protection.[8]

H318: Causes serious eye damage.[11]

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[5][8]

Reacts with water.[5]
P403+P233: Store in a well-ventilated place.

Keep container tightly closed.[5]

Experimental Protocols
Synthesis of Perfluoroalkylated Polyethylene Glycol
(RF-PEG) Surfactant
This protocol details the esterification of polyethylene glycol (PEG) with perfluorooctanoyl
chloride to synthesize a fluorinated surfactant. This surfactant can be used to create

perfluorocarbon emulsions for applications such as drug delivery.[7][10][12]

Materials:

Perfluorooctanoyl chloride (C7F15COCl)
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Polyethylene glycol, MW 8000 (PEG 8000)

Sodium carbonate (Na2CO3)

Dichloromethane (CH2Cl2)

Nitrogen gas

Ice bath

250 mL two-necked round-bottomed flask

Reflux condenser

Dropping funnel

Magnetic stirrer

Rotary evaporator

Filter paper

Procedure:

Set up a 250 mL two-necked round-bottomed flask with a reflux condenser and a dropping

funnel in an ice bath to maintain a reaction temperature of 4°C.[7][10]

Add 20 mL of CH2Cl2 containing 0.005 mole of PEG 8000 to the flask and begin stirring.[7]

[10]

Add 0.53 g (0.005 mole) of Na2CO3 to the solution to act as an acid scavenger for the HCl

generated during the reaction.[7][10]

Purge the flask with nitrogen gas to create an inert atmosphere.[10]

Slowly add 2.17 g (0.005 mole) of perfluorooctanoyl chloride dropwise through the

dropping funnel over approximately one hour.[7][10]

Continue the reaction for an additional 5 hours at 4°C under a nitrogen atmosphere.[7][10]
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After the reaction is complete, filter the mixture through filter paper to remove the Na2CO3.

[7]

Remove the CH2Cl2 solvent from the filtrate using a rotary evaporator at 60°C under

vacuum.[7]

The resulting white solid is the perfluoroalkylated PEG 8000 (RF-PEG 8000) surfactant.[7]

Reagent
Molecular Weight (
g/mol )

Moles (mol) Mass (g)

Perfluorooctanoyl

chloride
~432.51 0.005 2.17

Polyethylene glycol

(PEG) 8000
8000 0.005 40.0

Sodium carbonate

(Na2CO3)
105.99 0.005 0.53

Expected Outcome: The product, C7F15COO-PEG 8000, is a white solid at room temperature.

[7] This fluorinated surfactant can be used to formulate stable perfluorocarbon emulsions that

exhibit reduced phagocytosis by macrophages, a desirable characteristic for intravenous drug

delivery vehicles.[7][12]

General Protocol for Amidation Reactions
Perfluorooctanoyl chloride readily reacts with primary and secondary amines to form stable

amides. This reaction is fundamental for attaching the perfluoroctanoyl moiety to various

molecules, including proteins, peptides, and functionalized nanoparticles.

Materials:

Perfluorooctanoyl chloride

Amine-containing substrate (e.g., alkylamine, aniline derivative, or amine-functionalized

surface)
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Anhydrous aprotic solvent (e.g., Dichloromethane (DCM), Tetrahydrofuran (THF))

Tertiary amine base (e.g., Triethylamine (TEA), Diisopropylethylamine (DIEA))

Nitrogen gas

Standard glassware for inert atmosphere reactions

Procedure:

Dissolve the amine-containing substrate in the anhydrous aprotic solvent in a flask under a

nitrogen atmosphere.

Cool the solution in an ice bath (0°C).

Add 1.1 to 1.5 equivalents of the tertiary amine base to the solution.

Slowly add 1.0 to 1.2 equivalents of perfluorooctanoyl chloride to the stirred solution.

Allow the reaction to warm to room temperature and stir for 2-16 hours.

Monitor the reaction progress using an appropriate technique (e.g., TLC, LC-MS).

Upon completion, quench the reaction by adding water or a dilute aqueous acid solution.

Extract the product with an organic solvent.

Wash the organic layer with brine, dry over an anhydrous salt (e.g., Na2SO4 or MgSO4),

filter, and concentrate under reduced pressure.

Purify the crude product by column chromatography, recrystallization, or distillation as

required.
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Parameter Condition

Solvent Anhydrous aprotic (DCM, THF)

Base Tertiary amine (TEA, DIEA)

Temperature 0°C to Room Temperature

Reaction Time 2-16 hours

Stoichiometry Amine:Base:PFOC ≈ 1:1.1-1.5:1.0-1.2

Visualizations
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Reaction Preparation

Reaction

Work-up and Purification

1. Combine PEG 8000, CH2Cl2, 
and Na2CO3 in a 2-necked flask

2. Cool flask to 4°C
 in an ice bath

3. Purge flask with
 nitrogen gas

4. Add Perfluorooctanoyl chloride
 dropwise over 1 hour

5. Stir for 5 hours at 4°C

6. Filter to remove Na2CO3

7. Evaporate CH2Cl2 using
 a rotary evaporator

8. Collect the solid product:
 RF-PEG 8000 Surfactant

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of RF-PEG 8000 surfactant.
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Nanoparticle Surface Modification

Biological Outcomes

Nanoparticle Core

PEGylation using
 Perfluorooctanoyl Chloride Derivative

Reduced Protein Adsorption
 (Opsonization)

leads to

Evades Mononuclear
 Phagocyte System (MPS) Clearance

results in

Prolonged Systemic
 Circulation Time

results in

Enhanced Drug Accumulation
 at Target Site

enables

Click to download full resolution via product page

Caption: Logic diagram of PEGylation for improved drug delivery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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